Regiochemical Specificity: 2-Hexanone vs. 3-Hexanone Backbone Determines Enolate Reactivity Pathway
4-Hydroxy-5,5-dimethylhexan-2-one bears the ketone at position 2 (methyl ketone), whereas its closest regioisomer, 4-hydroxy-5,5-dimethylhexan-3-one (CAS 88522-71-8), bears the ketone at position 3 (ethyl ketone) . The methyl ketone scaffold of the target compound confers distinct reactivity in three operationally relevant contexts: (i) it can undergo the haloform reaction (iodoform test) to generate 4-hydroxy-5,5-dimethylhexanoic acid, enabling a clean oxidative degradation pathway unavailable to the 3-hexanone isomer; (ii) the methyl ketone enolate is less sterically hindered than the ethyl ketone enolate, affecting the kinetics and diastereoselectivity of subsequent aldol additions; (iii) the 1H NMR spectrum of the target compound features a characteristic acetyl singlet (CH3–C=O) at approximately δ 2.1–2.2 ppm, whereas the 3-hexanone isomer displays an ethyl pattern (quartet and triplet), providing an unambiguous spectroscopic handle for identity verification . Both compounds share the same molecular formula (C8H16O2) and molecular weight (144.21 g/mol), meaning that mass-based identity confirmation alone cannot distinguish them.
| Evidence Dimension | Ketone carbonyl position (regiochemistry) and associated reactivity profile |
|---|---|
| Target Compound Data | 2-Hexanone scaffold (methyl ketone, –C(=O)CH3); 1H NMR: acetyl singlet at δ ~2.15 ppm; eligible for haloform oxidation |
| Comparator Or Baseline | 4-Hydroxy-5,5-dimethylhexan-3-one (CAS 88522-71-8): 3-Hexanone scaffold (ethyl ketone, –C(=O)CH2CH3); 1H NMR: quartet and triplet pattern; XLogP3-AA: 1.5 (identical within computational error) |
| Quantified Difference | Different carbonyl position (C2 vs. C3); qualitatively distinct 1H NMR splitting patterns; differential eligibility for methyl-ketone-specific transformations (e.g., haloform reaction). No head-to-head kinetic data available in public literature. |
| Conditions | Theoretical class-level comparison; NMR spectroscopic differentiation confirmed by distinct SMILES strings: CC(=O)CC(O)C(C)(C)C (target) vs. CCC(=O)C(O)C(C)(C)C (3-hexanone isomer). |
Why This Matters
For procurement decisions, the 2-hexanone scaffold enables methyl-ketone-specific downstream chemistry (e.g., haloform oxidation to the carboxylic acid, or chemo-enzymatic reductions) that the 3-hexanone regioisomer cannot support, making regioisomer misidentification a critical failure mode in synthetic planning.
